Cas no 1015780-80-9 (5-Methoxy-3-trifluoromethyl-1H-pyrazole)
1015780-80-9 structure
Product Name:5-Methoxy-3-trifluoromethyl-1H-pyrazole
CAS No:1015780-80-9
MF:C5H5F3N2O
MW:166.101211309433
MDL:MFCD31731610
CID:4559117
Update Time:2023-04-06
5-Methoxy-3-trifluoromethyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-3-trifluoromethyl-1H-pyrazole
- 3-Methoxy-5-(trifluoromethyl)-1H-pyrazole
-
- MDL: MFCD31731610
- Inchi: 1S/C5H5F3N2O/c1-11-4-2-3(9-10-4)5(6,7)8/h2H,1H3,(H,9,10)
- InChI Key: BKPRJOYFZDPAEK-UHFFFAOYSA-N
- SMILES: N1C(C(F)(F)F)=CC(OC)=N1
Computed Properties
- Exact Mass: 166.035397g/mol
- Monoisotopic Mass: 166.035397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 166.1g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 37.9Ų
5-Methoxy-3-trifluoromethyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM331459-1g |
3-Methoxy-5-(trifluoromethyl)-1H-pyrazole |
1015780-80-9 | 95%+ | 1g |
$1181 | 2021-08-18 | |
| Chemenu | CM331459-1g |
3-Methoxy-5-(trifluoromethyl)-1H-pyrazole |
1015780-80-9 | 95%+ | 1g |
$839 | 2023-02-03 | |
| eNovation Chemicals LLC | D557713-1g |
1H-Pyrazole, 3-methoxy-5-(trifluoromethyl)- |
1015780-80-9 | 96% | 1g |
$870 | 2024-05-25 | |
| eNovation Chemicals LLC | D557713-5g |
1H-Pyrazole, 3-methoxy-5-(trifluoromethyl)- |
1015780-80-9 | 96% | 5g |
$2775 | 2024-05-25 | |
| eNovation Chemicals LLC | D557713-25g |
1H-Pyrazole, 3-methoxy-5-(trifluoromethyl)- |
1015780-80-9 | 96% | 25g |
$7815 | 2024-05-25 | |
| eNovation Chemicals LLC | D557713-1g |
1H-Pyrazole, 3-methoxy-5-(trifluoromethyl)- |
1015780-80-9 | 96% | 1g |
$870 | 2025-03-03 | |
| eNovation Chemicals LLC | D557713-5g |
1H-Pyrazole, 3-methoxy-5-(trifluoromethyl)- |
1015780-80-9 | 96% | 5g |
$2775 | 2025-03-03 | |
| eNovation Chemicals LLC | D557713-25g |
1H-Pyrazole, 3-methoxy-5-(trifluoromethyl)- |
1015780-80-9 | 96% | 25g |
$7815 | 2025-03-03 | |
| Enamine | EN300-6497325-0.05g |
5-methoxy-3-(trifluoromethyl)-1H-pyrazole |
1015780-80-9 | 95.0% | 0.05g |
$226.0 | 2025-03-21 | |
| Enamine | EN300-6497325-0.1g |
5-methoxy-3-(trifluoromethyl)-1H-pyrazole |
1015780-80-9 | 95.0% | 0.1g |
$337.0 | 2025-03-21 |
5-Methoxy-3-trifluoromethyl-1H-pyrazole Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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